Cas no 64088-99-9 (Pregna-1,4-diene-3,20-dione,17,21-bis(acetyloxy)-6-fluoro-11-hydroxy-, (6a,11b)- (9CI))

Pregna-1,4-diene-3,20-dione,17,21-bis(acetyloxy)-6-fluoro-11-hydroxy-, (6a,11b)- (9CI) structure
64088-99-9 structure
Product Name:Pregna-1,4-diene-3,20-dione,17,21-bis(acetyloxy)-6-fluoro-11-hydroxy-, (6a,11b)- (9CI)
CAS No:64088-99-9
MF:C25H31FO7
MW:462.507851839066
CID:500097
Update Time:2024-01-30

Pregna-1,4-diene-3,20-dione,17,21-bis(acetyloxy)-6-fluoro-11-hydroxy-, (6a,11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregna-1,4-diene-3,20-dione,17,21-bis(acetyloxy)-6-fluoro-11-hydroxy-, (6a,11b)- (9CI)
    • 17,21-Diacetyloxy-9-fluoro-11-hydroxypregna-1,4-diene-3,20-dione
    • 9-Fluoro-11,17,21-trihydroxypregna-1,4-diene-3,20-dione17,21-diacetate
    • 9-Fluoropregna-1,4-diene-11,17,21-triol-3,20-dione17,21-diacetate
    • 11β-hydroxy-17α,21-diacetoxy-6α-fluoro-pregna-1,4-diene-3,20-dione
    • Pregna-1,4-diene-3,20-dione, 17,21-bis(acetyloxy)-6-fluoro-11-hydroxy-, (6α,11β)-
    • Inchi: 1S/C25H31FO7/c1-14(27)32-13-21(31)24(33-15(2)28)10-8-18-19-6-5-16-11-17(29)7-9-22(16,3)25(19,26)20(30)12-23(18,24)4/h7,9,11,18-20,30H,5-6,8,10,12-13H2,1-4H3/t18-,19-,20?,22-,23-,24-,25?/m0/s1
    • InChI Key: XFWWFXPPBIVFPW-JJHHWUGMSA-N
    • SMILES: C1(=O)C=C2[C@](C)(C=C1)C1(F)[C@]([H])([C@@]3([H])[C@@](CC1O)(C)[C@@](OC(=O)C)(C(=O)COC(=O)C)CC3)CC2

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: 583.8±50.0 °C(Predicted)
  • pka: 13.79±0.70(Predicted)

Pregna-1,4-diene-3,20-dione,17,21-bis(acetyloxy)-6-fluoro-11-hydroxy-, (6a,11b)- (9CI) Related Literature

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.